Cas no 148191-60-0 (Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-3-carboxylicacid, 6-methyl-, ethyl ester, 7-oxide)

Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-3-carboxylicacid, 6-methyl-, ethyl ester, 7-oxide structure
148191-60-0 structure
Product Name:Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-3-carboxylicacid, 6-methyl-, ethyl ester, 7-oxide
CAS No:148191-60-0
MF:C13H12N4O3
MW:272.259382247925
CID:168430
PubChem ID:3073332
Update Time:2025-04-19

Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-3-carboxylicacid, 6-methyl-, ethyl ester, 7-oxide Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-3-carboxylicacid, 6-methyl-, ethyl ester, 7-oxide
    • Ethyl 6-methylpyrazolo(1,5-a)pyrido(3,4-e)pyrimidine-3-carboxylate 7-oxide
    • Pyrazolo(1,5-a)pyrido(3,4-e)pyrimidine-3-carboxylic acid, 6-methyl-, ethyl ester, 7-oxide
    • 148191-60-0
    • DTXSID60163928
    • 3-Ethoxycarbonyl-6-methylpyrazolo(1,5-a)pyrido(3,4-e)pyrimidin-N(sup 7)-oxide
    • Inchi: 1S/C13H12N4O3/c1-3-20-13(18)10-7-15-17-11-4-5-16(19)8(2)9(11)6-14-12(10)17/h4-7H,3H2,1-2H3
    • InChI Key: NCTXMORTTRZPAV-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=NN2C=1N=CC1C(C)=[N+](C=CC2=1)[O-])=O

Computed Properties

  • Exact Mass: 272.09106
  • Monoisotopic Mass: 272.09094026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 82Ų

Experimental Properties

  • PSA: 83.43

Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine-3-carboxylicacid, 6-methyl-, ethyl ester, 7-oxide Related Literature

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